![molecular formula C17H18N4O2 B1662458 N-[5-(2-imidazo[1,2-a]pyrimidinyl)-2-methoxyphenyl]-2-methylpropanamide CAS No. 847387-93-3](/img/structure/B1662458.png)
N-[5-(2-imidazo[1,2-a]pyrimidinyl)-2-methoxyphenyl]-2-methylpropanamide
Overview
Description
“N-[5-(2-imidazo[1,2-a]pyrimidinyl)-2-methoxyphenyl]-2-methylpropanamide” is a compound that belongs to the class of imidazoles . It has been found to have antibacterial properties, specifically targeting the ATPase domains of DNA gyrase and topoisomerase IV .
Synthesis Analysis
The synthesis of imidazo[1,2-a]pyridines has been well studied in the past decade due to its importance as a bioactive scaffold . N-(Pyridin-2-yl)amides and 3-bromoimidazo[1,2-a]pyridines were synthesized respectively from α-bromoketones and 2-aminopyridine under different reaction conditions .Molecular Structure Analysis
The molecular structure of this compound includes a pyridine ring fused with an imidazole ring . The exact structure can be found in the CHEBI database .Chemical Reactions Analysis
The chemical reactions involved in the synthesis of imidazo[1,2-a]pyridines include transition metal-catalyzed reactions, multi-component reactions, cyclization, condensation, microwave-assisted reactions, heteroannular and photocatalytic reactions .Physical And Chemical Properties Analysis
The physical and chemical properties of this compound can be found in the CHEBI database . The formula is C17H18N4O2, the net charge is 0, the average mass is 310.351, and the mono-isotopic mass is 310.14298 .Scientific Research Applications
Crystal Structure and Analysis
Research into the structure of imidazo[1,2-a]pyridine derivatives has revealed significant insights. For instance, Dhanalakshmi et al. (2018) analyzed the crystal structure and Hirshfeld surface of two imidazo[1,2-a]pyridine derivatives, which can aid in understanding the properties and potential applications of compounds like N-[5-(2-imidazo[1,2-a]pyrimidinyl)-2-methoxyphenyl]-2-methylpropanamide (G. Dhanalakshmi et al., 2018).
Synthesis and Chemical Reactions
Research has also focused on the synthesis and reactions of related compounds. Katagiri et al. (1983) studied the reaction of β-aminocrotonamide with N-acylated amino acid esters, leading to the formation of compounds with imidazo[1,2-a]pyrimidine structures, similar to the compound (N. Katagiri et al., 1983). This highlights the chemical pathways that might be relevant for synthesizing and modifying compounds like this compound.
Potential Anticancer Properties
Almeida et al. (2018) synthesized a series of selenylated imidazo[1,2-a]pyridines and evaluated their potential against breast cancer cells. This research demonstrates the anticancer potential of imidazo[1,2-a]pyridine derivatives, suggesting possible applications of this compound in cancer research (G. Almeida et al., 2018).
Antiprotozoal and Antineoplastic Activities
Ismail et al. (2004) investigated novel dicationic imidazo[1,2-a]pyridines as antiprotozoal agents, indicating the potential of these compounds in treating protozoal infections (M. Ismail et al., 2004). Additionally, Abdel-Hafez (2007) synthesized and evaluated the antineoplastic activity of benzimidazole condensed imidazo[1,2-a]pyrimidine derivatives, suggesting potential applications in cancer treatment (A. Abdel-Hafez, 2007).
Mechanism of Action
Future Directions
properties
IUPAC Name |
N-(5-imidazo[1,2-a]pyrimidin-2-yl-2-methoxyphenyl)-2-methylpropanamide | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H18N4O2/c1-11(2)16(22)19-13-9-12(5-6-15(13)23-3)14-10-21-8-4-7-18-17(21)20-14/h4-11H,1-3H3,(H,19,22) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
XRYOQOUJMQVCBW-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)C(=O)NC1=C(C=CC(=C1)C2=CN3C=CC=NC3=N2)OC | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H18N4O2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
310.35 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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